Cas no 827046-85-5 (Benzene, 1,2,4,5-tetrafluoro-, monohydrate)

• Product Name: Benzene, 1,2,4,5-tetrafluoro-, monohydrate
• CAS No: 827046-85-5
• MF: C₆H₄F₄O
• MW: 168.088975906372
• CID: 685698
• PubChem ID: 71417680
• Update Time: 2025-04-19

Benzene, 1,2,4,5-tetrafluoro-, monohydrate Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4,5-tetrafluoro-, monohydrate
• 1,2,4,5-tetrafluorobenzene,hydrate
• 1,2,4,5-Tetrafluorobenzene--water (1/1)
• 827046-85-5
• DTXSID00837015

• Inchi： 1S/C6H2F4.H2O/c7-3-1-4(8)6(10)2-5(3)9;/h1-2H;1H2
• InChI Key： VFNGGCYBTFMKEU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1F)F)F.O

Computed Properties

• Exact Mass: 168.01982740g/mol
• Monoisotopic Mass: 168.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų